Cas no 23513-39-5 (cis-2,3-dimethylpiperidine)

• Product Name: cis-2,3-dimethylpiperidine
• CAS No: 23513-39-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5107875
• Update Time: 2025-05-23

cis-2,3-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-dimethylpiperidine
• cis-2,3-dimethylpiperidine

• Inchi： 1S/C7H15N/c1-6-4-3-5-8-7(6)2/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： DRLFSUDDXLQHJT-RNFRBKRXSA-N
• SMILES： N1CCC[C@@H](C)[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on cis-2,3-dimethylpiperidine

Cis-2,3-Dimethylpiperidine: A Comprehensive Overview

Cis-2,3-dimethylpiperidine, also known by its CAS number 23513-39-5, is a cyclic amine compound with a piperidine backbone. This molecule is characterized by its six-membered ring structure, which includes one nitrogen atom and two methyl groups positioned in a cis configuration. The compound is widely recognized for its versatility in various chemical applications, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The structural uniqueness of cis-2,3-dimethylpiperidine lies in its stereochemistry. The cis configuration ensures that the two methyl groups are on the same side of the piperidine ring, which significantly influences its physical and chemical properties. This stereochemistry is crucial in determining the compound's reactivity, solubility, and stability. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the precise molecular geometry of this compound. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions.

In terms of synthesis, cis-2,3-dimethylpiperidine can be prepared through various routes, including ring-closing reactions and organocatalytic processes. Recent studies have highlighted the use of asymmetric catalysis to achieve high enantioselectivity in its synthesis. For instance, a 2023 study published in Nature Chemistry demonstrated the use of a chiral Brønsted acid catalyst to synthesize this compound with excellent stereoselectivity. Such advancements not only improve the efficiency of production but also pave the way for its application in chiral drug development.

The applications of cis-2,3-dimethylpiperidine span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds. For example, it has been utilized in the development of antiviral agents targeting RNA-dependent RNA polymerases. A 2022 study reported in Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potential COVID-19 therapeutic agents. Its ability to form stable amide bonds makes it an attractive candidate for peptide-based drug design.

In addition to pharmaceutical applications, cis-2,3-dimethylpiperidine finds utility in agrochemicals. It has been explored as a component in herbicides and insecticides due to its ability to modulate enzyme activity in target organisms. Recent research has focused on optimizing its bioavailability and reducing environmental impact through green chemistry principles.

The material science community has also taken interest in cis-2,3-dimethylpiperidine. Its nitrogen-containing structure makes it a promising candidate for coordination polymers and metal-organic frameworks (MOFs). A 2021 study published in Chemistry of Materials demonstrated its ability to form highly porous MOFs with potential applications in gas storage and catalysis.

In conclusion, cis-2,3-dimethylpiperidine (CAS No: 23513-39-5) is a versatile compound with a wide range of applications across various fields. Its unique stereochemistry and functional groups make it an invaluable building block in modern chemistry. Ongoing research continues to uncover new synthetic methods and applications for this compound, ensuring its relevance in both academic and industrial settings.